2H-3,1-Benzoxazine-1(4H)-acetic acid, 2,4-dioxo-, methyl ester

• IUPAC Name: methyl 2-(2,4-dioxo-3,1-benzoxazin-1-yl)acetate
• InChI: InChI=1S/C11H9NO5/c1-16-9(13)6-12-8-5-3-2-4-7(8)10(14)17-11(12)15/h2-5H,6H2,1H3
• InChI Key: BUMUWURIRIGJAH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C2=CC=CC=C2C(=O)OC1=O
• Molecular Formula: C11H9NO5
• DSSTOX Substance ID: DTXSID801230864
• Molecular Weight: 235.19 g/mol
• CAS No.: 96222-36-5

Description

2H-3,1-Benzoxazine-1(4H)-acetic acid, 2,4-dioxo-, methyl ester is a useful research compound. Its molecular formula is C11H9NO5 and its molecular weight is 235.19 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Properties of Benzoxazines

Benzoxazines are a class of compounds that have been extensively studied for their synthesis and unique properties. Sainsbury's work on 1,2-oxazines and 1,2-benzoxazines outlines the synthesis routes and the importance of these compounds in organic synthesis, including their potential as electrophiles and intermediates in various chemical reactions. The method of preparing oxazines and their derivatives highlights the versatility of these compounds in synthetic chemistry (Sainsbury, 1991).

Biological Applications and Antimicrobial Activity

The review by de Bruijn et al. on benzoxazinoids, which include benzoxazinones and benzoxazolinones, elucidates their role as plant defense metabolites with potential as antimicrobial scaffolds. While focusing on the structural class closely related to benzoxazines, this study provides insights into how structural analogs can be designed for antimicrobial purposes, drawing on the backbone of 1,4-benzoxazin-3-one derivatives (de Bruijn, Gruppen, & Vincken, 2018).

Synthetic Utilities and Fluorescent Systems

Ibrahim's review on the synthetic utilities of o-phenylenediamines, including approaches for synthesizing benzimidazoles, quinoxalines, and benzoxazines, showcases the broad utility of these compounds in creating bioactive molecules. A noteworthy mention is the development of a new benzoxazine nuclei-based fluorescent system, indicating the potential of benzoxazine derivatives in materials science and bioimaging applications (Ibrahim, 2011).

Pharmacological Profile of Benzoxazines

Siddiquia et al.'s review on the pharmacological profile of benzoxazines further highlights the diverse biological activities associated with this class of compounds. Benzoxazine derivatives have shown significant antimicrobial, antimycobacterial, anti-diabetic, and antidepressant activities, indicating their importance in the development of new therapeutic agents (Siddiquia, Alama, & Ahsana, 2010).